Cas no 2229323-55-9 (tert-butyl 4-1-(hydroxymethyl)cyclobutyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-1-(hydroxymethyl)cyclobutyl-1H-imidazole-1-carboxylate
• CAS No: 2229323-55-9
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 6212908
• PubChem ID: 165620704
• Update Time: 2025-06-12

tert-butyl 4-1-(hydroxymethyl)cyclobutyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(hydroxymethyl)cyclobutyl-1H-imidazole-1-carboxylate
• tert-butyl 4-[1-(hydroxymethyl)cyclobutyl]-1H-imidazole-1-carboxylate
• EN300-1896109
• 2229323-55-9

• Inchi： 1S/C13H20N2O3/c1-12(2,3)18-11(17)15-7-10(14-9-15)13(8-16)5-4-6-13/h7,9,16H,4-6,8H2,1-3H3
• InChI Key： LTPQOQHIUYDRBO-UHFFFAOYSA-N
• SMILES： OCC1(C2=CN(C(=O)OC(C)(C)C)C=N2)CCC1

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 4-1-(hydroxymethyl)cyclobutyl-1H-imidazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-1-(hydroxymethyl)cyclobutyl-1H-imidazole-1-carboxylate (CAS No. 2229323-55-9)

tert-butyl 4-1-(hydroxymethyl)cyclobutyl-1H-imidazole-1-carboxylate (CAS No. 2229323-55-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutyl and imidazole moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its hydroxymethyl functional group further enhances its reactivity, making it a valuable building block in medicinal chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutics and agrochemicals.

The structural complexity of tert-butyl 4-1-(hydroxymethyl)cyclobutyl-1H-imidazole-1-carboxylate (CAS No. 2229323-55-9) offers a wide range of synthetic possibilities. The presence of a tert-butyl group provides steric protection, while the imidazole ring contributes to its heterocyclic diversity. These features are particularly relevant in the context of modern drug discovery, where heterocyclic compounds play a pivotal role. Recent studies have highlighted the compound's utility in designing inhibitors for enzymes and receptors, addressing pressing healthcare challenges such as antimicrobial resistance and chronic diseases.

In the realm of green chemistry, tert-butyl 4-1-(hydroxymethyl)cyclobutyl-1H-imidazole-1-carboxylate (CAS No. 2229323-55-9) is also being investigated for its potential in sustainable synthesis routes. With growing emphasis on environmentally friendly processes, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global trends toward sustainable manufacturing and the reduction of carbon footprints in the chemical industry. The compound's adaptability to catalytic methods further underscores its relevance in contemporary research.

Another area of interest is the compound's role in peptide modification and bioconjugation. The hydroxymethyl group can be leveraged to introduce functional handles for attaching biomolecules, enabling the creation of hybrid materials with tailored properties. This has implications for drug delivery systems, diagnostic tools, and even materials science. As the demand for precision medicine grows, such multifunctional intermediates are becoming indispensable in the toolkit of synthetic chemists.

From a commercial perspective, tert-butyl 4-1-(hydroxymethyl)cyclobutyl-1H-imidazole-1-carboxylate (CAS No. 2229323-55-9) is gaining traction due to its scalability and compatibility with industrial processes. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its stability under various conditions also makes it a reliable choice for long-term storage and transportation, addressing logistical challenges in the chemical supply chain.

Looking ahead, the compound's potential applications in catalysis and material science are yet to be fully explored. Early-stage research suggests that its unique structure could contribute to the development of advanced materials with enhanced mechanical or electronic properties. As interdisciplinary collaborations expand, tert-butyl 4-1-(hydroxymethyl)cyclobutyl-1H-imidazole-1-carboxylate (CAS No. 2229323-55-9) may emerge as a key player in innovations spanning multiple scientific domains.

In summary, tert-butyl 4-1-(hydroxymethyl)cyclobutyl-1H-imidazole-1-carboxylate (CAS No. 2229323-55-9) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted utility, combined with the growing emphasis on sustainability and precision in research, positions it as a compound of enduring significance. Whether in drug discovery, green chemistry, or advanced materials, its contributions are poised to shape the future of scientific and industrial advancements.